Cas no 850568-14-8 (4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid)

• Product Name: 4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid
• CAS No: 850568-14-8
• MF: C₁₁H₁₆BNO₃
• MW: 221.060643196106
• MDL: MFCD03788413
• CID: 720014
• PubChem ID: 2773312
• Update Time: 2025-06-09

4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(tert-Butylcarbamoyl)phenyl)boronic acid
• N-t-Butyl 4-Boronobenzamide
• 4-(tert-Butylcarbamoyl)benzeneboronic acid
• [4-(tert-butylcarbamoyl)phenyl]boronic acid
• 4-(tert-Butylaminocarbonyl)phenylboronic acid
• Boronic acid,B-[4-[[(1,1-dimethylethyl)amino]carbonyl]phenyl]-
• 4-(tert-butylcarbamoyl)phenylboronic acid
• 4-(tert-Butylaminocarbonyl)benzeneboronic acid
• AMTB364
• JAIIZPWLCVMPFA-UHFFFAOYSA-N
• N-TERT-BUTYL 4-BORONOBENZAMIDE
• AB159
• 4-(tert-Butylaminocarbonyl)phenylboronic acid, AldrichCPR
• PS-9541
• [4-(tert-butylaminocarbonyl)phenyl]boronic acid
• SCHEMBL1961940
• DTXSID50378362
• DS-018466
• D71315
• AB15985
• 850568-14-8
• (4-(tert-Butylcarbamoyl)phenyl)boronicacid
• AKOS015838076
• CS-0154874
• 4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid

• MDL： MFCD03788413
• Inchi： 1S/C11H16BNO3/c1-11(2,3)13-10(14)8-4-6-9(7-5-8)12(15)16/h4-7,15-16H,1-3H3,(H,13,14)
• InChI Key： JAIIZPWLCVMPFA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)NC(C)(C)C

Computed Properties

• Exact Mass: 221.12200
• Monoisotopic Mass: 221.1223235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.139
• Melting Point: 230-246°C
• Refractive Index: 1.532
• PSA: 69.56000
• LogP: 0.28560

4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid

Comprehensive Overview of 4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid (CAS No. 850568-14-8)

4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid (CAS No. 850568-14-8) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its tert-butylaminocarbonyl and phenylboronic acid functional groups, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure enables precise C-C bond formation, making it indispensable for constructing complex molecular architectures.

In recent years, the demand for boronic acid-based reagents like 4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid has surged due to their compatibility with green chemistry principles. Researchers prioritize compounds that minimize waste and reduce toxic byproducts, aligning with global sustainability goals. This compound’s stability under mild conditions and high functional group tolerance make it a preferred choice for catalysis and bioconjugation applications, addressing key challenges in biomedical imaging and targeted drug delivery.

The pharmaceutical industry extensively employs CAS No. 850568-14-8 in developing kinase inhibitors and protease-targeting therapeutics, particularly for oncology and metabolic disorders. Its boron moiety facilitates interactions with biological targets, enhancing drug efficacy and selectivity. Additionally, its role in PET radiopharmaceuticals has gained attention, as boron-containing compounds are critical for neutron capture therapy (NCT), an emerging cancer treatment modality.

From a material science perspective, this compound contributes to advancements in organic electronics and sensor technologies. Its incorporation into conjugated polymers improves charge transport properties, enabling innovations in flexible displays and bio-sensing platforms. The rise of wearable health monitors and IoT devices has further amplified interest in such high-performance materials.

Quality control of 4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid is rigorously maintained through HPLC and NMR spectroscopy, ensuring compliance with GMP standards. Suppliers often highlight its ≥98% purity and provide detailed technical data sheets (TDS) to meet regulatory requirements. Storage recommendations typically emphasize protection from moisture and oxidation to preserve reactivity.

Frequently searched questions related to this compound include: "What are the applications of phenylboronic acids in drug development?", "How does CAS No. 850568-14-8 compare to other boronic acid catalysts?", and "What safety precautions are needed when handling tert-butylaminocarbonyl derivatives?". These reflect the compound’s interdisciplinary relevance and the need for accessible technical guidance.

In summary, 4-(1,1-DiMethylethyl)aMinocarbonylphenylboronic acid (CAS No. 850568-14-8) exemplifies the convergence of chemical innovation and industrial application. Its versatility across life sciences and advanced materials ensures its continued prominence in research and commercial sectors, driven by evolving technological demands and environmental considerations.